Cas no 20229-56-5 (Spiraeoside)

• Product Name: Spiraeoside
• CAS No: 20229-56-5
• MF: C₂₁H₂₀O₁₂
• MW: 464.376307487488
• MDL: MFCD00221723
• CID: 51491
• PubChem ID: 329770083
• Update Time: 2025-04-18

Spiraeoside Chemical and Physical Properties

Names and Identifiers

• Spiraeoside
• 2-[4-(beta-D-Glucopyranosyloxy)-3-hydroxyphenyl]-3,5,7-trihydroxy-4H-1-benzopyran-4-one
• 3,5,7-trihydroxy-2-[3-hydroxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]chromen-4-one
• Quercetin 4'-b-D-glucoside
• Quercetin 4'-Glucoside
• Sinensetin
• SPIRAEOSIDE(RG) PrintBack
• EINECS 243-614-6
• Quercetin 4'-b-D-glucopyranoside
• quercetin 4'-O-beta-D-glucopyranoside
• Quercetin 4'-O-glucoside
• Quercetin-4'-glucoside
• Spiraein
• Spiraeosid
• 3,3′,4′,5,7-Pentahydroxyflavone 4′-glucoside
• Quercetin 4′-O-β-D-glucopyranoside
• Quercetin 4′-glucoside
• Spireoside
• 3,3',4',5,7-Pentahydroxyflavone 4'-glucoside
• Quercetin 4'-galactoside

• MDL： MFCD00221723
• Inchi： 1S/C21H20O12/c22-6-13-15(26)17(28)19(30)21(33-13)32-11-2-1-7(3-9(11)24)20-18(29)16(27)14-10(25)4-8(23)5-12(14)31-20/h1-5,13,15,17,19,21-26,28-30H,6H2
• InChI Key： OIUBYZLTFSLSBY-UHFFFAOYSA-N
• SMILES： OCC1C(O)C(O)C(O)C(OC2C(O)=CC(C3=C(O)C(=O)C4C(=CC(=CC=4O)O)O3)=CC=2)O1

Computed Properties

• Exact Mass: 464.09500
• Monoisotopic Mass: 464.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 207A^2
• XLogP3: -0.169

Experimental Properties

• Density: 1.809
• Melting Point: 209-211°C
• Boiling Point: 835.6°Cat760mmHg
• Flash Point: 294.6°C
• Refractive Index: 1.774
• PSA: 210.51000
• LogP: -0.53890
• Vapor Pressure: 0.0±3.2 mmHg at 25°C

Spiraeoside Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：?20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides
• Flavonoids